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Compound of Interest

3-(3-Formyliphenyl)-2-
Compound Name:
methoxybenzoic acid

CAS No.: 1261915-46-1

Cat. No.: B6396924

Get Quote

Executive Summary & Hazard Profile

Do not treat this compound as generic organic waste. 3-(3-Formylphenyl)-2-methoxybenzoic
acid is a bifunctional intermediate containing both a reactive aldehyde and an acidic carboxyl
moiety on a biphenyl core.[1] Its disposal requires specific segregation to prevent autoxidation
(peroxide formation) and exothermic neutralization events in bulk waste containers.[1]

Chemical Identity & Properties

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b6396924#bc-rfq
https://www.benchchem.com/product/b6396924/docs?utm_src=pdf-body#operational-disposal-protocol-3-3-formylphenyl-2-methoxybenzoic-acid
https://www.benchchem.com/product/b6396924/docs?utm_src=pdf-body#operational-disposal-protocol-3-3-formylphenyl-2-methoxybenzoic-acid
https://foodb.ca/compounds/FDB010546
https://foodb.ca/compounds/FDB010546
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6396924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Data Operational Implication
) Biphenyl core w/ -CHO & - Dual reactivity: Oxidizable &
Chemical Structure .
COOH Acidic.[1][2]
Likely a solid powder at room
Approx. MW ~256.26 g/mol
temperature.[1]
Corrosive to mucous
Acidity (pKa) ~3.5 - 4.0 (Predicted) membranes; incompatible with
cyanide/sulfide waste.[1]
Susceptible to autoxidation;
Reactivity Aldehyde moiety incompatible with strong
oxidizers (e.qg., Nitric Acid).[1]
_ _ , _ Dust explosion hazard if finely
Physical State Solid (Off-white/Beige)

dispersed during disposal.[1]

Pre-Disposal Assessment (The "Self-Validating™
Protocol)

Before moving the vessel to the waste area, you must validate the state of the chemical.[1]
Blind disposal is the leading cause of waste-stream fires.[1]

Step 1: Peroxide & Oxidation Check

Aldehydes can autoxidize to form unstable peroxides or peracids over time, especially if stored

in non-air-tight containers.[1]

» Action: If the container is old (>1 year) or shows crystal formation around the cap, test with a
starch-iodide strip.[1]

o Result:

o Blue:[1] Peroxides present.[1] STOP. Contact EHS for stabilization (typically using a
reducing agent like sodium thiosulfate).[1]

o White: Safe to proceed.[1]
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Step 2: pH Verification (Liquid Waste Only)

If disposing of a mother liquor or reaction mixture:
» Action: Dip a pH strip.[1]

e Requirement: Ensure pH is < 9 before adding to any "Organic Acid" or "General Organic"
drum to prevent rapid heat generation if the drum contains residual bases.[1]

Waste Stream Segregation Logic

Proper segregation is the primary defense against reaction vessel failure in waste storage.[1]
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3-(3-Formylphenyl)-2-methoxybenzoic acid
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Figure 1: Decision Matrix for Waste Stream Segregation. Note the strict separation of

halogenated solvents due to EPA regulations.

Step-by-Step Disposal Procedure
A. Solid Waste (Pure Compound or Spill Cleanup)

EPA Classification: Likely falls under "Waste toxic solids, organic, n.o.s."[1] unless specifically

listed in your region.[1]

PPE Required: Nitrile gloves (double gloving recommended), lab coat, safety goggles, and
N95 dust mask (if fume hood is unavailable).[1]

Containment: Transfer the solid into a clear, sealable polyethylene bag.

Labeling: Write the full chemical name. Do not use abbreviations. Tag with "Irritant” and
"Acidic".

Secondary Containment: Place the sealed bag into the laboratory's dedicated "Solid
Hazardous Waste" drum.

o Critical: Do not place in "Biohazard" (red bags) or "Regular Trash".[1]

B. Liquid Waste (Reaction Mixtures)[1]

Quenching: If the mixture contains unreacted reagents (e.g., boronic acids, catalysts),
guench appropriately before disposal.[1]

Solvent Compatibility:
o If in DCM/Chloroform: Dispose in Halogenated Waste.[1]
o If in Methanol/Ethyl Acetate: Dispose in Non-Halogenated Organic Waste.[1]

Acid Warning: Because this compound is a benzoic acid derivative, ensure the waste
container is compatible with acids (HDPE or glass).[1] Do not use metal cans (corrosion
risk).[1]
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Emergency Contingencies & Spill Response

In the event of a benchtop spill, speed and neutralization are key.[1]

. 3. Wet Sweep
Sl (Avoid Dust)
. 1. Isolate Area 2. Don PPE o . 4. Double Bag
?
Sl PrEeE (Alert Labmates) (Resp. Protection) —> SlCrele & Label

Liquid 3. Absorb w/ Vermiculite
a (or Chem Absorbent)

\ 4
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Figure 2: Immediate Spill Response Workflow.[1]

Neutralization Note: For large liquid spills, you may treat the area with a dilute Sodium
Bicarbonate (

) solution to neutralize the acidity.[1] Wait for bubbling (

evolution) to cease before final cleanup.[1]

Regulatory Compliance (US Focus)

o RCRA Status: While not explicitly a P-listed or U-listed waste by specific CAS name, this
compound exhibits characteristics of Ignitability (D0O01) (if in flammable solvent) and
Corrosivity (D002) (if pH < 2 in solution).[1]

e Generator Responsibility: Under 40 CFR 262.11, the waste generator (you) is responsible for
determining if the waste is hazardous.[1] Always err on the side of classifying as Hazardous
Chemical Waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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